3-(4-Aminophenyl)-1,3-oxazolidin-2-one

• IUPAC Name: 3-(4-aminophenyl)-1,3-oxazolidin-2-one
• InChI: InChI=1S/C9H10N2O2/c10-7-1-3-8(4-2-7)11-5-6-13-9(11)12/h1-4H,5-6,10H2
• InChI Key: DDCWSJXZZUOJRT-UHFFFAOYSA-N
• Canonical SMILES: C1COC(=O)N1C2=CC=C(C=C2)N
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.19 g/mol
• CAS No.: 22036-26-6

Description

3-(4-Aminophenyl)-1,3-oxazolidin-2-one is an organic compound that features an oxazolidinone ring substituted with an aminophenyl group

Scientific Research Applications

3-(4-Aminophenyl)-1,3-oxazolidin-2-one has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial agent.

Medicine: Explored for its potential use in drug development, particularly for its antimicrobial properties.

Industry: Utilized in the development of new materials with specific properties, such as polymers and coatings.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one typically involves the reaction of 4-nitrophenyl isocyanate with ethylene glycol, followed by reduction of the nitro group to an amino group. The reaction conditions often include the use of a catalyst such as palladium on carbon (Pd/C) for the reduction step.

Industrial Production Methods: Industrial production methods for this compound may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 3-(4-Aminophenyl)-1,3-oxazolidin-2-one can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to a nitro group under specific conditions.

Reduction: The oxazolidinone ring can be reduced to an oxazolidine ring.

Substitution: The amino group can participate in nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as potassium permanganate (KMnO4) or hydrogen peroxide (H2O2) can be used.

Reduction: Catalysts like palladium on carbon (Pd/C) or sodium borohydride (NaBH4) are common.

Substitution: Reagents like alkyl halides or acyl chlorides can be used in the presence of a base.

Major Products:

Oxidation: 3-(4-Nitrophenyl)-1,3-oxazolidin-2-one.

Reduction: 3-(4-Aminophenyl)-1,3-oxazolidine.

Substitution: Various substituted oxazolidinones depending on the substituent introduced.

Mechanism of Action

The mechanism of action of 3-(4-Aminophenyl)-1,3-oxazolidin-2-one involves its interaction with specific molecular targets. For instance, its antimicrobial activity may be due to its ability to inhibit bacterial cell wall synthesis or disrupt membrane integrity. The exact pathways and molecular targets can vary depending on the specific application and context.

Comparison with Similar Compounds

3-(4-Aminophenyl)-coumarin: Known for its anti-inflammatory properties.

2-(4-Aminophenyl)benzothiazole: Exhibits potent antimicrobial activity.

Comparison: 3-(4-Aminophenyl)-1,3-oxazolidin-2-one is unique due to its oxazolidinone ring, which imparts specific chemical properties and reactivity

This detailed article provides a comprehensive overview of this compound, covering its synthesis, chemical reactions, applications, mechanism of action, and comparison with similar compounds

Synthesis routes and methods

Procedure details

To a solution of 3-(4-nitrophenyl)oxazolidin-2-one (800 mg, 3.8 mmol) in MeOH (10 mL) was added Pd/C (10%, 200 mg). After having been degassed and recharged with hydrogen from a balloon, the mixture was stirred at rt for 15 h. TLC showed no starting material existed. The solid Pd/C was separated by filtration and the crude product 3-(4-aminophenyl)oxazolidin-2-one was obtained by evaporation as a yellow solid (622 mg, yield 90%) and used directly for the next step.